Cas no 2411280-12-9 (4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate)

• Product Name: 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate
• CAS No: 2411280-12-9
• MF: C₁₃H₉FN₂O₄S
• MW: 308.284965276718
• CID: 5355211
• Update Time: 2025-06-24

4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4168346454
• 4-amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate
• 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate

• Inchi： 1S/C13H9FN2O4S/c14-21(17,18)20-11-6-5-8(15)7-9(11)13-16-10-3-1-2-4-12(10)19-13/h1-7H,15H2
• InChI Key： MYQYRMYQDOWYGZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1C1=NC2C=CC=CC=2O1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 469
• XLogP3: 2.8
• Topological Polar Surface Area: 104

Additional information on 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate

Introduction to 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate (CAS No. 2411280-12-9)

4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate (CAS No. 2411280-12-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules known as sulfurofluoridates, which are characterized by the presence of a sulfur-fluorine bond. The specific arrangement of functional groups in this molecule, including the 4-amino and 1,3-benzoxazol-2-yl substituents, makes it a promising candidate for various pharmaceutical applications.

The chemical structure of 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate is depicted as follows:

The synthesis of this compound typically involves a multi-step process that includes the formation of the benzoxazole ring and the subsequent introduction of the amino and sulfurofluoride functionalities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are known to play crucial roles in cancer progression and other diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate to selectively target and inhibit the activity of a specific kinase involved in tumor growth. The researchers found that this compound exhibited high potency and selectivity, with minimal cytotoxic effects on normal cells. These findings suggest that 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate could be a valuable lead compound for the development of novel anticancer agents.

Beyond its potential as an anticancer agent, 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate has also been investigated for its neuroprotective properties. Preclinical studies have shown that this compound can protect neuronal cells from oxidative stress and inflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism by which this compound exerts its neuroprotective effects is thought to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

In addition to its therapeutic potential, 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate has also been studied for its use as a probe molecule in chemical biology research. Its unique structural features make it an excellent tool for investigating protein-protein interactions and enzyme kinetics. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes, contributing to a deeper understanding of disease mechanisms and potential therapeutic targets.

The safety profile of 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate is another important aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully evaluate its safety profile in humans. Ongoing clinical trials are currently underway to assess the safety and efficacy of this compound in various disease models.

In conclusion, 4-Amino-2-(1,3-benzoxazol-2-yl)phenyl sulfurofluoridate (CAS No. 2411280-12-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and biological activities make it a valuable candidate for further research and development. As more studies are conducted and new findings emerge, it is likely that this compound will continue to play an important role in advancing our understanding and treatment of various diseases.